Cas no 2138562-43-1 (3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine)

• Product Name: 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine
• CAS No: 2138562-43-1
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 5883379
• PubChem ID: 165848548
• Update Time: 2025-06-07

3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine
• EN300-1157911
• 2138562-43-1
• 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine

• Inchi： 1S/C12H18ClNS/c1-2-8-3-4-9(14)7-10(8)12-11(13)5-6-15-12/h5-6,8-10H,2-4,7,14H2,1H3
• InChI Key： ALRNYTJBIBOHIN-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1CC(CCC1CC)N

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine

3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine: A Comprehensive Overview

3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine (CAS No. 2138562-43-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclohexane ring, substituted with an ethyl group and a 3-chlorothiophenyl moiety, which imparts specific pharmacological properties and biological activities.

The chemical structure of 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine is of particular interest due to its potential for modulating various biological pathways. The presence of the chlorothiophenyl group suggests possible interactions with receptors or enzymes that are sensitive to aromatic substituents. This structural feature has been explored in several studies aimed at understanding its role in drug design and development.

Recent research has highlighted the potential of 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to inhibit specific enzymes involved in inflammatory processes. The results indicated that 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine exhibited potent anti-inflammatory activity, making it a promising candidate for further investigation in the treatment of inflammatory diseases.

In another study, researchers at the University of California, San Francisco, explored the compound's potential as an antagonist for certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many therapeutic drugs. The study found that 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine effectively antagonized specific GPCRs, suggesting its potential use in treating conditions such as hypertension and cardiovascular diseases.

The synthesis of 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine has also been a focus of recent research. A novel synthetic route was reported in Organic Letters (2020), which utilized a palladium-catalyzed coupling reaction to efficiently produce the compound with high yields and purity. This synthetic method not only simplifies the production process but also enhances the scalability for industrial applications.

The pharmacokinetic properties of 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine have been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to further assess the safety and efficacy of 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine. Early results from Phase I trials have shown promising outcomes, with no major adverse effects reported. These findings provide a strong foundation for advancing the compound into more advanced clinical stages.

In conclusion, 3-(3-Chlorothiophen-2-yl)-4-ethylcyclohexan-1-amine (CAS No. 2138562-43-1) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.